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For Researchers, Scientists, and Drug Development Professionals

Manganese Tripeptide-1 (MTP-1) is a synthetic peptide chelated with manganese, recognized

for its potential in cosmetic and dermatological applications, including anti-wrinkle and

reduction of hyperpigmentation.[1] The efficacy of MTP-1 can be significantly enhanced when

formulated with other active compounds, leading to synergistic effects that target multiple

pathways in skin health and regeneration. This guide provides a comparative analysis of the

synergistic effects of MTP-1, and its structurally similar analogue Copper Tripeptide-1 (GHK-

Cu), with other well-established active ingredients, supported by experimental data.

Synergistic Effects on Extracellular Matrix
Synthesis
The structural integrity and youthful appearance of the skin are largely dependent on the

extracellular matrix (ECM), which is primarily composed of collagen and elastin. As the skin

ages, the production of these proteins declines. Peptides like MTP-1 and GHK-Cu play a

crucial role in stimulating their synthesis.

MTP-1/GHK-Cu in Combination with Vitamin C
Vitamin C (L-ascorbic acid) is a potent antioxidant and a critical cofactor in the synthesis of

collagen. When combined with carrier peptides, a synergistic effect on collagen production is
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observed.

Experimental Data Summary:

A clinical study compared the efficacy of GHK-Cu, Vitamin C, and retinoic acid on collagen

production in 20 female participants. After one month of topical application, skin biopsies

revealed a significant increase in collagen synthesis in the GHK-Cu treated group compared to

the others.[2][3][4]

Active Compound
Percentage of Subjects with Increased

Collagen Production

GHK-Cu 70%

Vitamin C 50%

Retinoic Acid 40%

Signaling Pathway for Synergistic Collagen Synthesis:
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Synergistic action of MTP-1 and Vitamin C on collagen synthesis.
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MTP-1/GHK-Cu in Combination with Hyaluronic Acid
Hyaluronic Acid (HA) is a glycosaminoglycan known for its exceptional ability to retain moisture,

thus hydrating the skin. When combined with GHK-Cu, a significant synergistic effect on the

synthesis of different types of collagen has been observed, particularly Collagen IV, which is a

key component of the basement membrane.

Experimental Data Summary:

An in-vitro study on human dermal fibroblasts demonstrated a synergistic upregulation of

collagen IV gene expression when GHK-Cu was combined with low molecular weight

Hyaluronic Acid (LMW-HA).

Treatment
Fold Increase in Collagen IV Gene

Expression (in-vitro)

Control 1

GHK-Cu alone (Data not specified)

LMW-HA alone (Data not specified)

GHK-Cu + LMW-HA (1:9 ratio) 25.4

Experimental Workflow for In-Vitro Collagen IV Gene Expression Analysis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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